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Compound of Interest

Compound Name: 9-Oxotridecanoic acid

Cat. No.: B15176043

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides detailed procedures for the safe disposal of 9-
Oxotridecanoic acid, drawing from safety data for closely related compounds and general
best practices for chemical waste management.

Understanding the Compound: Physicochemical
Properties

While a specific Safety Data Sheet (SDS) for 9-Oxotridecanoic acid is not readily available,
the properties of the closely related Tridecanoic acid can provide valuable guidance.

Property Data for Tridecanoic Acid
Molecular Formula C13H2602

Molecular Weight 214.35 g/mol [1]
Appearance White crystalline powder
Solubility in Water Soluble[1]

Flash Point 113 °C/235.4 °F[2]

Immediate Safety and Handling Protocols
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Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).

Recommended PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses or goggles.[2][3]

o Body Protection: A standard laboratory coat is required.
In Case of a Spill:

« Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure
adequate ventilation.

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.

o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Procedures

The appropriate disposal method for 9-Oxotridecanoic acid depends on the quantity of waste
and local regulations. Always consult and adhere to your institution's and region's specific
hazardous waste regulations.[2]

Small Quantities (Typically < 1009)

For small quantities, neutralization is a viable disposal method. This process renders the acidic
compound less harmful, allowing for drain disposal in many jurisdictions.

Experimental Protocol for Neutralization:
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 Dilution: In a well-ventilated fume hood, slowly dilute the 9-Oxotridecanoic acid with a large
volume of water (at least a 1:10 ratio of acid to water).

» Neutralization: While stirring the diluted solution, slowly add a weak base, such as a 5%
sodium bicarbonate (baking soda) solution or sodium carbonate.

e pH Monitoring: Continuously monitor the pH of the solution using pH paper or a calibrated
pH meter.

o Target pH: Continue adding the base until the pH of the solution is between 5.5 and 9.5.[4]

» Final Disposal: Once the pH is stable within the target range, the neutralized solution can
typically be flushed down the drain with copious amounts of water (at least 20 parts water).

[4]

Large Quantities (Typically > 100g) or When
Neutralization is Not Feasible

For larger quantities or if your facility's regulations prohibit drain disposal of neutralized acids,
the waste must be disposed of as hazardous chemical waste.

o Containerization: Place the 9-Oxotridecanoic acid waste in a clearly labeled, sealed, and
compatible waste container. Ensure the container is appropriate for acidic organic waste.

o Labeling: The label should clearly state "Hazardous Waste," the full chemical name ("9-
Oxotridecanoic acid"), and any associated hazards (e.g., "Corrosive," "Irritant").

o Storage: Store the waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials, such as bases and oxidizing agents.

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 9-
Oxotridecanoic acid.

Click to download full resolution via product page

Caption: Decision workflow for 9-Oxotridecanoic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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